4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine

• Molecular Formula: C9H15N3S2
• Molecular Weight: 229.4 g/mol
• IUPAC Name: 4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine
• InChI: InChI=1S/C9H15N3S2/c1-6-11-12-9(13-6)14-8-4-2-7(10)3-5-8/h7-8H,2-5,10H2,1H3
• InChI Key: OWKQCJXQEDIQDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SC2CCC(CC2)N

Description

4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine is a thiadiazole-derived compound characterized by a cyclohexan-1-amine backbone linked to a 5-methyl-1,3,4-thiadiazole moiety via a sulfanyl group. Thiadiazoles are heterocyclic systems containing two nitrogen atoms and one sulfur atom, known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine typically involves the reaction of cyclohexan-1-amine with a thiadiazole derivative. One common method is the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with cyclohexan-1-amine in the presence of a suitable solvent and catalyst. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as crystallization or chromatography may be employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to other sulfur-containing heterocycles.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of amine derivatives .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It has shown potential as an antimicrobial agent, with activity against various bacterial and fungal strains.

Medicine: Research has indicated its potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells.

Industry: The compound is used in the development of new materials with unique properties, such as enhanced conductivity or stability.

Mechanism of Action

The mechanism of action of 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine involves its interaction with specific molecular targets and pathways. For example, in antimicrobial applications, the compound may inhibit the synthesis of essential cellular components, leading to cell death. In anticancer research, it may interfere with cell division and induce apoptosis in cancer cells .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Heterocycle Variations

Thiadiazole vs. Thiazole Analogues

• 4-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]cyclohexan-1-amine (CAS: 1344002-40-9): Structure: Replaces the 1,3,4-thiadiazole ring with a 1,3-thiazole (one sulfur, one nitrogen). Properties: Molecular weight = 228.38 g/mol; higher lipophilicity due to reduced polarity from fewer nitrogen atoms .

Thiadiazole vs. Oxadiazole Analogues

• N-[(5-Substituted-1,3,4-oxadiazol-2-yl)methyl]-4-phenyl-1,3-thiazol-2-amine :
  • Structure : Oxadiazole replaces thiadiazole, with oxygen instead of sulfur.
  • Properties : Oxadiazoles exhibit greater metabolic stability but lower electron-withdrawing capacity, affecting binding to enzymes like sulfotransferases .

Cyclohexanamine vs. Aromatic Substituents

• 5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine: Structure: Phenyl group at position 5 of the thiadiazole. Activity: Demonstrates insecticidal and fungicidal properties due to planar aromatic interactions with target enzymes . Comparison: The cyclohexanamine group in the target compound may improve solubility in non-polar environments (e.g., lipid membranes), enhancing bioavailability .

Pyridine-Sulfonamide Derivatives

• 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)thio]-3-pyridine-sulfonamide :
  • Structure : Pyridine-sulfonamide substituent instead of cyclohexanamine.
  • Synthesis : Requires aromatic nucleophilic substitution under high-pressure conditions, unlike the target compound’s likely milder synthesis .
  • Activity : Sulfonamide groups enhance binding to carbonic anhydrases, suggesting divergent therapeutic applications compared to the cyclohexanamine analogue .

Physicochemical and Pharmacokinetic Profiles

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP (Predicted)	Bioactivity Highlights
Target Compound	C₁₀H₁₆N₄S₂	256.39	Cyclohexanamine	2.1	Antimicrobial (theoretical)
4-[(4-Methylthiazol-2-yl)sulfanyl]cyclohexan-1-amine	C₁₀H₁₆N₂S₂	228.38	Thiazole	2.8	Not reported
5-(4-Methylphenyl)-1,3,4-thiadiazol-2-amine	C₉H₉N₃S	191.25	Phenyl	3.2	Insecticidal, fungicidal
5-(Pyridin-4-yl)-1,3,4-thiadiazol-2-amine	C₇H₆N₄S	178.21	Pyridine	1.5	Anticancer (in vitro)

Biological Activity

The compound 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine is a member of the 1,3,4-thiadiazole family, which has garnered attention for its diverse biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Overview of 1,3,4-Thiadiazole Derivatives

1,3,4-Thiadiazole derivatives are known for their wide range of biological activities. They exhibit properties such as:

• Antimicrobial : Effective against various bacterial and fungal strains.
• Anticancer : Demonstrated cytotoxic effects on different cancer cell lines.
• Anti-inflammatory : Potential to reduce inflammation.
• Anticonvulsant : Efficacy in seizure models.

The presence of the thiadiazole ring enhances the pharmacological profile of these compounds due to its ability to interact with biological targets effectively.

The biological activity of 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine is attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Compounds with thiadiazole moieties often inhibit enzymes involved in cancer cell proliferation and survival.
• Interference with Cell Signaling Pathways : These compounds can modulate signaling pathways that regulate cell growth and apoptosis.
• Antioxidant Properties : Thiadiazole derivatives may scavenge free radicals and reduce oxidative stress.

Anticancer Activity

Several studies have highlighted the anticancer potential of thiadiazole derivatives. For example:

Compound	Cell Line	IC50 (µg/mL)	Reference
4a	HCT116	3.29
4b	MCF-7	0.28
4c	A549	0.52

These findings suggest that modifications at the thiadiazole ring can significantly enhance cytotoxicity against various cancer types.

Antimicrobial Activity

The compound has also shown promising antimicrobial properties:

Microorganism	Zone of Inhibition (mm) at 500 µg/disk	Reference
E. coli	15
Salmonella typhi	19
A. niger	Moderate

These results indicate that the compound could serve as a basis for developing new antimicrobial agents.

Case Study 1: Anticancer Efficacy

A recent study investigated the efficacy of various thiadiazole derivatives against human cancer cell lines. The study found that compounds similar to 4-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]cyclohexan-1-amine exhibited significant growth inhibition in HCT116 and MCF-7 cells, reinforcing the potential for these compounds in cancer therapy .

Case Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial activity of thiadiazole derivatives against clinical isolates. The study demonstrated that certain derivatives had potent activity against multidrug-resistant strains of bacteria and fungi, suggesting their utility in treating infectious diseases .